4-[(4-Fluorobenzyl)thio]-2-(4-isopropylphenyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(4-fluorophenyl)methylsulfanyl]-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C22H20FN3S/c1-15(2)17-5-7-18(8-6-17)20-13-21-22(24-11-12-26(21)25-20)27-14-16-3-9-19(23)10-4-16/h3-13,15H,14H2,1-2H3
• InChI Key: IXFVHEBJAHADQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=C(C=C4)F
• Molecular Formula: C22H20FN3S
• Molecular Weight: 377.5 g/mol

Description

4-[(4-Fluorobenzyl)thio]-2-(4-isopropylphenyl)pyrazolo[1,5-a]pyrazine is a chemical compound that belongs to the pyrazolopyrazine family. This molecule has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Anticancer Activity

One of the primary applications of compounds related to 4-[(4-Fluorobenzyl)thio]-2-(4-isopropylphenyl)pyrazolo[1,5-a]pyrazine is in the development of anticancer agents. For instance, novel fluoro-substituted benzo[b]pyrans have shown anti-lung cancer activity by testing against human cancer cell lines, including lung, breast, and CNS cancers, demonstrating anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005). Similarly, pyrazole with benzo[d]thiazoles containing hydrazinecarboximidamide substituents was synthesized and evaluated for cytotoxicity and apoptotic activity, showing potent in vitro anti-proliferative activity against various cancer cell lines (Liu et al., 2019).

Anti-inflammatory and Analgesic Activities

Compounds derived from this chemical structure have also been investigated for their anti-inflammatory and analgesic activities. For example, new imidazolyl acetic acid derivatives were synthesized and evaluated for their anti-inflammatory activity against carrageenan-induced rat paw edema and their analgesic activity using the writhing test in albino mice, with several compounds exhibiting significant anti-inflammatory activity (Khalifa & Abdelbaky, 2008).

Antimicrobial Activity

Another application is in the development of antimicrobial agents. Pyrazole acyl thiourea derivatives, for example, have been synthesized and characterized, with some displaying good antifungal activities against a range of pathogens, indicating the potential for the development of new antimicrobial compounds (Wu et al., 2012).